Cas no 1379194-39-4 (3-(4-Methylthiophen-2-yl)prop-2-ynoic acid)

• Product Name: 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid
• CAS No: 1379194-39-4
• MF: C₈H₆O₂S
• MW: 166.197041034698
• CID: 5691412
• PubChem ID: 68533718
• Update Time: 2025-08-03

3-(4-Methylthiophen-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 1379194-39-4
• 3-(4-methylthiophen-2-yl)prop-2-ynoicacid
• 3-(4-methylthiophen-2-yl)prop-2-ynoic acid
• SCHEMBL3159737
• EN300-787450
• 2-Propynoic acid, 3-(4-methyl-2-thienyl)-
• 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid

• Inchi： 1S/C8H6O2S/c1-6-4-7(11-5-6)2-3-8(9)10/h4-5H,1H3,(H,9,10)
• InChI Key： IUKCODMONCTDFS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C#CC(=O)O

Computed Properties

• Exact Mass: 166.00885060g/mol
• Monoisotopic Mass: 166.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 339.3±34.0 °C(Predicted)
• pka: 2.25±0.10(Predicted)

Additional information on 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid

Introduction to 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid (CAS No. 1379194-39-4)

3-(4-Methylthiophen-2-yl)prop-2-ynoic acid, identified by its Chemical Abstracts Service (CAS) number 1379194-39-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of arylpropynoic acids, characterized by the presence of a propynoic acid moiety (C₃H₃O₂) linked to an aromatic ring system. Specifically, the structure incorporates a thiophene ring substituted with a methyl group at the 4-position and an acetylenic group at the 2-position, which confers unique electronic and steric properties. The molecular formula of this compound is C₈H₆O₂S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms.

The significance of 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid lies in its potential applications as a building block in medicinal chemistry and material science. The thiophene scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets due to its aromaticity and heterocyclic nature. The presence of the propynoic acid group introduces reactivity that can be exploited for further functionalization, making it a valuable intermediate in synthetic chemistry. Additionally, the acetylenic functionality provides opportunities for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in constructing complex molecular architectures.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated biological activities. Studies have highlighted the pharmacological potential of thiophene-based compounds in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern of 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid, with a methyl group at the 4-position and an acetylenic group at the 2-position, has been shown to influence its interactions with biological targets. This arrangement can modulate electronic properties and steric hindrance, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its use in generating derivatives with enhanced binding affinity or selectivity for specific enzymes or receptors. The propynoic acid moiety serves as a versatile handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying novel lead structures with therapeutic potential.

The chemical reactivity of 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid has also been investigated in the context of material science applications. Thiophene derivatives are known for their semiconducting properties, making them suitable for organic electronics and optoelectronic devices. The introduction of an acetylenic group can further tailor these properties by influencing electron delocalization within the molecule. This has led to explorations in using such compounds as components in organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and photovoltaic cells.

Recent advancements in synthetic methodologies have facilitated more efficient access to 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid and its derivatives. Transition-metal-catalyzed reactions have played a pivotal role in this regard, enabling concise routes to complex structures featuring multiple functional groups. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl moieties onto the thiophene ring. These techniques have not only improved yields but also allowed for greater structural diversity.

The biological activity of 3-(4-Methylthiophen-2-yl)prop-2-ynoic acid has been examined in several preclinical studies. Initial reports suggest that this compound exhibits modest inhibitory effects on certain enzymes associated with inflammatory pathways. While these findings are promising, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. The development of structure-based drug design approaches could provide valuable insights into how modifications around the thiophene ring influence biological activity.

In conclusion,3-(4-Methylthiophen-2-yl)prop-2-ynoic acid (CAS No. 1379194-39-4) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—combining a thiophene ring with a propynoic acid and acetylenic moiety—make it a versatile intermediate for synthetic chemistry and a candidate for further exploration in drug discovery. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,this compound is poised to play an increasingly important role in both academic research and industrial applications.